Cas no 1115922-96-7 (4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine)

• Product Name: 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine
• CAS No: 1115922-96-7
• MF: C₂₇H₃₁N₅O₃
• MW: 473.566745996475
• CID: 6348950
• PubChem ID: 49663934
• Update Time: 2025-07-18

4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine
• F3406-6290
• (4-(4-methoxyphenyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone
• 4-{4-[4-(4-METHOXYPHENYL)PIPERAZINE-1-CARBONYL]PIPERIDIN-1-YL}-6-PHENOXYPYRIMIDINE
• AKOS005056478
• 1115922-96-7
• [4-(4-methoxyphenyl)piperazin-1-yl]-[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]methanone

• Inchi： 1S/C27H31N5O3/c1-34-23-9-7-22(8-10-23)30-15-17-32(18-16-30)27(33)21-11-13-31(14-12-21)25-19-26(29-20-28-25)35-24-5-3-2-4-6-24/h2-10,19-21H,11-18H2,1H3
• InChI Key： NOEHVELWQZWNME-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)OC2C=CC=CC=2)CC1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 473.24268987g/mol
• Monoisotopic Mass: 473.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71Ų

Additional information on 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine

Research Briefing on 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine (CAS: 1115922-96-7)

The compound 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine (CAS: 1115922-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its chemical properties, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways. Its unique structure, featuring a piperazine and pyrimidine core, allows for selective interaction with target proteins, making it a promising candidate for further drug development. Research has particularly emphasized its efficacy in modulating receptor activity, which could be leveraged in the treatment of neurological disorders and certain types of cancer.

In vitro and in vivo studies have demonstrated that 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine exhibits high binding affinity and selectivity towards its targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on a specific kinase pathway, suggesting potential applications in oncology. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been investigated, with promising results indicating suitability for oral administration.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule through preclinical and clinical trials.

In conclusion, 4-{4-4-(4-methoxyphenyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine represents a compelling area of research with significant potential for therapeutic innovation. Continued investigation into its mechanisms of action and clinical applicability will be crucial in realizing its full potential in the pharmaceutical landscape.